Cas no 1935285-08-7 (2-(Benzyloxy)-5-fluoropyridin-3-amine)

• Product Name: 2-(Benzyloxy)-5-fluoropyridin-3-amine
• CAS No: 1935285-08-7
• MF: C₁₂H₁₁FN₂O
• MW: 218.226946115494
• CID: 5716546
• PubChem ID: 130830425
• Update Time: 2025-07-02

2-(Benzyloxy)-5-fluoropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-5-fluoropyridin-3-amine
• EN300-1294625
• 1935285-08-7
• 3-Pyridinamine, 5-fluoro-2-(phenylmethoxy)-

• Inchi： 1S/C12H11FN2O/c13-10-6-11(14)12(15-7-10)16-8-9-4-2-1-3-5-9/h1-7H,8,14H2
• InChI Key： NWDSSOXRBHMBCA-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=C1)N)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 218.08554114g/mol
• Monoisotopic Mass: 218.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-(Benzyloxy)-5-fluoropyridin-3-amine

Introduction to 2-(Benzyloxy)-5-fluoropyridin-3-amine (CAS No. 1935285-08-7)

2-(Benzyloxy)-5-fluoropyridin-3-amine (CAS No. 1935285-08-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural motif, combines a benzyloxy group with a fluorine substituent on a pyridine ring, which imparts distinct electronic and steric properties. Such structural features make it a valuable scaffold for the development of novel bioactive molecules, particularly in the quest for targeted therapeutic agents.

The significance of fluorine-containing heterocycles in medicinal chemistry cannot be overstated. Fluorine atoms, when incorporated into molecular structures, can modulate physicochemical properties such as lipophilicity, metabolic stability, and binding affinity. In the case of 2-(Benzyloxy)-5-fluoropyridin-3-amine, the fluorine atom at the 5-position of the pyridine ring is strategically positioned to influence both electronic distribution and potential interactions with biological targets. This has led to its exploration as a key building block in the synthesis of small-molecule inhibitors and modulators.

Recent advancements in computational chemistry and structure-based drug design have further highlighted the potential of 2-(Benzyloxy)-5-fluoropyridin-3-amine as a pharmacophore. Its rigid pyridine core provides a stable framework, while the benzyloxy group introduces polar interactions and hydrogen bonding capabilities. These features are particularly advantageous when designing molecules intended to interact with protein targets such as kinases, receptors, and enzymes. The presence of a fluorine atom also enhances the compound's ability to engage in halogen bonding, a non-covalent interaction that has become increasingly recognized for its role in ligand-receptor recognition.

In the realm of drug discovery, 2-(Benzyloxy)-5-fluoropyridin-3-amine has been utilized in the development of inhibitors targeting various therapeutic areas. For instance, its structural framework aligns well with scaffolds designed for oncology applications, where modulation of kinase activity is crucial. Studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on certain tyrosine kinases by occupying key binding pockets within the enzyme active sites. The fluorine atom's ability to form strong halogen bonds with aromatic residues in protein targets further enhances binding affinity.

The benzyloxy group in 2-(Benzyloxy)-5-fluoropyridin-3-amine also contributes to its versatility as a synthetic intermediate. It serves as a readily accessible site for further functionalization through techniques such as nucleophilic substitution or coupling reactions. This allows chemists to explore diverse chemical space by introducing additional moieties that can fine-tune pharmacological properties. Such flexibility is essential for optimizing lead compounds into viable drug candidates.

Moreover, the fluorinated pyridine motif has been associated with improved pharmacokinetic profiles in several preclinical studies. Fluorine atoms are known to enhance metabolic stability by resisting degradation pathways such as oxidation or hydrolysis. This characteristic can extend the half-life of drug candidates, potentially reducing dosing frequency and improving patient compliance. The incorporation of fluorine into 2-(Benzyloxy)-5-fluoropyridin-3-amine aligns with these principles, making it an attractive candidate for further development.

Recent publications have begun to explore the potential applications of 2-(Benzyloxy)-5-fluoropyridin-3-amine in other therapeutic areas beyond oncology. Its structural features suggest utility in central nervous system (CNS) drug discovery, where modulation of neurotransmitter receptors is often required. The ability of this compound to cross the blood-brain barrier remains an area of active investigation, but preliminary data suggest that modifications to its structure could enhance CNS penetration.

The role of 2-(Benzyloxy)-5-fluoropyridin-3-amine as a scaffold for antiviral agents is another emerging field of interest. The pyridine ring and its substituents provide opportunities for interaction with viral proteases or polymerases, which are critical targets for antiviral therapy. Researchers have reported promising results using derivatives of this compound in vitro, demonstrating inhibitory effects against certain viral strains. These findings underscore the compound's potential as a starting point for developing novel antiviral drugs.

In conclusion,2-(Benzyloxy)-5-fluoropyridin-3-amine (CAS No. 1935285-08-7) represents a compelling example of how structural innovation can drive advancements in drug discovery. Its unique combination of electronic and steric properties makes it a versatile scaffold for designing bioactive molecules with applications across multiple therapeutic areas. As research continues to uncover new opportunities for this compound, it is likely to remain a cornerstone in medicinal chemistry efforts aimed at developing next-generation therapeutics.